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Compound of Interest

Compound Name: (z)-9-Nonadecene

Cat. No.: B15590208

(2)-9-Nonadecene in Insect Traps: A Comparative
Analysis of Lure Efficacy

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of (z)-9-Nonadecene's performance as an insect lure, supported by
experimental data. The focus is on its role in the chemical communication and trapping of the
northern winter moth, Operophtera fagata.

(2)-9-Nonadecene has been identified as a component of the female sex pheromone of the
northern winter moth, Operophtera fagata. However, field studies indicate that its role in
attracting this species is minimal when compared to other components of the pheromone
blend. This guide will delve into the statistical data from field trapping experiments to compare
the efficacy of lures containing (z)-9-Nonadecene with alternative pheromone compositions.

Data Presentation: Comparative Trap Catches

The following table summarizes the quantitative data from field experiments conducted to
evaluate the attractiveness of different pheromone components and their mixtures for male
Operophtera fagata.
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. Mean No. of Male O. fagata Captured per
Lure Composition

Trap
(6Z,92)-nonadecadiene (100 ug) 0.2+0.2
(1,32,6Z,9Z)-nonadecatetraene (1 ug) 0
(2)-9-Nonadecene (100 pg) 0
(6Z,92)-nonadecadiene + (z)-9-Nonadecene 0.3£0.2
(1,32,6Z,9Z)-nonadecatetraene + (z)-9-

0.2+0.2
Nonadecene
(6Z,92)-nonadecadiene + (1,3Z,6Z,92)-

17.6+45
nonadecatetraene
(6Z,92)-nonadecadiene + (1,32,6Z,92)-

14.3+3.4
nonadecatetraene + (z)-9-Nonadecene
Control (unbaited) 0.1+0.1

Data sourced from Mozuraitis, R., et al. (2008). Identification of polyenic hydrocarbons from the
northern winter moth, Operophtera fagata, and development of a species specific lure for
pheromone traps. Journal of Chemical Ecology, 34(5), 659-667.

Experimental Protocols

The data presented above was obtained through a structured field trapping experiment. The
methodology employed is crucial for the interpretation of the results.

1. Lure Preparation:

e The synthetic pheromone components, including (z)-9-Nonadecene, (6Z,92)-
nonadecadiene, and (1,3Z,6Z,9Z)-nonadecatetraene, were prepared with high purity.

e The compounds were dissolved in hexane to create stock solutions.

» For field deployment, the solutions were applied to rubber septa, which served as the
controlled-release dispensers. The solvent was allowed to evaporate completely before the
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lures were placed in traps.
2. Trap Design and Deployment:

o Tetra traps, a common type of sticky trap used for monitoring moth populations, were utilized
in the experiments.

e The traps were deployed in an area with a known population of Operophtera fagata.

e To ensure the statistical validity of the results, a randomized block design was implemented.
This design minimizes the influence of environmental variations on the trap catches.

o Traps were hung from tree branches at a height of approximately 1.5 to 2 meters above the
ground.

e A minimum distance of 20 meters was maintained between traps to prevent interference
between the different lures.

3. Data Collection and Analysis:

e The traps were inspected at regular intervals, and the number of captured male O. fagata
moths in each trap was counted and recorded.

e The experiment was replicated over a period corresponding to the flight season of the target
species.

« Statistical analysis, likely an Analysis of Variance (ANOVA) followed by a post-hoc test, was
used to determine if there were significant differences in the mean number of moths captured
by the different lure combinations.

Mandatory Visualization

The following diagram illustrates the experimental workflow for comparing the efficacy of
different insect lures.
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Experimental Workflow for Lure Efficacy Comparison.
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» To cite this document: BenchChem. [Statistical analysis of insect trap data using (z)-9-
Nonadecene as a lure.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15590208#statistical-analysis-of-insect-trap-data-
using-z-9-nonadecene-as-a-lure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b15590208#statistical-analysis-of-insect-trap-data-using-z-9-nonadecene-as-a-lure
https://www.benchchem.com/product/b15590208#statistical-analysis-of-insect-trap-data-using-z-9-nonadecene-as-a-lure
https://www.benchchem.com/product/b15590208#statistical-analysis-of-insect-trap-data-using-z-9-nonadecene-as-a-lure
https://www.benchchem.com/product/b15590208#statistical-analysis-of-insect-trap-data-using-z-9-nonadecene-as-a-lure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15590208?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

